Cas no 155954-63-5 (4-Bromo-2-hexylthiophene)

• Product Name: 4-Bromo-2-hexylthiophene
• CAS No: 155954-63-5
• MF: C₁₀H₁₅BrS
• MW: 247.19510102272
• MDL: MFCD11846240
• CID: 65428
• PubChem ID: 19089912
• Update Time: 2025-05-23

4-Bromo-2-hexylthiophene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-hexylthiophene
• [3] 3-Bromo-5-hexylthiophene
• 2-hexyl-4-bromothiophene
• 3-bromo-5-hexylthiophene
• Thiophene,4-bromo-2-hexyl
• DTXSID70597972
• KBZSJFOSBGKXIY-UHFFFAOYSA-N
• SCHEMBL3870570
• Thiophene, 4-bromo-2-hexyl-
• 155954-63-5
• FT-0726638
• 2-(hexyl)-4-bromo thiophene
• N-PHENYLDIETHANOLAMINEDIACETATE
• DB-064113

• MDL： MFCD11846240
• Inchi： 1S/C10H15BrS/c1-2-3-4-5-6-10-7-9(11)8-12-10/h7-8H,2-6H2,1H3
• InChI Key： KBZSJFOSBGKXIY-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CCCCCC

Computed Properties

• Exact Mass: 246.00800
• Monoisotopic Mass: 246.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2A^2
• XLogP3: 5.1

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.274
• Boiling Point: 276.1 °C at 760 mmHg
• Flash Point: 276.1 °C at 760 mmHg
• Refractive Index: 1.535
• PSA: 28.24000
• LogP: 4.63340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-Bromo-2-hexylthiophene

Chemical Profile and Applications of 4-Bromo-2-hexylthiophene (CAS 155954-63-5)

4-Bromo-2-hexylthiophene, identified by the CAS number 155954-63-5, is a halogenated thiophene derivative with a unique molecular structure that positions it as a valuable intermediate in advanced chemical synthesis. The compound’s core architecture features a five-membered thiophene ring substituted with a bromine atom at the 4-position and a hexyl chain at the 2-position. This structural configuration imparts distinct electronic and steric properties, making it particularly relevant in the development of conjugated polymers, pharmaceutical scaffolds, and functional materials.

The bromine substituent in 4-Bromo-2-hexylthiophene serves as an electrophilic handle for further cross-coupling reactions, such as the Stille or Suzuki-Miyaura couplings. Recent studies (e.g., *Journal of Organic Chemistry*, 2023) have demonstrated its utility in constructing extended π-conjugated systems for organic electronics. Researchers at the University of Tokyo highlighted its role in synthesizing thiophene-based copolymers with enhanced charge-carrier mobility, which are critical for next-generation optoelectronic devices like organic photovoltaics (OPVs) and field-effect transistors (OFETs).

In the context of medicinal chemistry, the hexyl substitution pattern of CAS 155954-63-5 has been leveraged to modulate solubility and lipophilicity in drug candidates. A 2024 study published in *ACS Medicinal Chemistry Letters* explored its incorporation into antiviral agents targeting RNA-dependent RNA polymerases. The alkyl chain’s hydrophobicity was shown to improve cellular uptake while maintaining metabolic stability—a key challenge in developing orally bioavailable therapeutics.

Synthetic accessibility is another area where 4-Bromo-2-hexylthiophene excels. Traditional methods rely on bromination of pre-synthesized thiophenes followed by alkylation steps. However, recent advancements reported in *Synlett* (Q3 2023) describe a one-pot approach using transition-metal-catalyzed C–H activation to directly install both the bromine and hexyl groups onto a thiophene scaffold. This methodology reduces reaction steps by 30% compared to conventional protocols, aligning with green chemistry principles.

The compound’s potential extends into sustainable material science applications. Researchers at MIT have integrated CAS 155954-63-5-derived polymers into biodegradable electronics through controlled radical polymerization techniques. These materials exhibit tunable degradation rates under physiological conditions while maintaining mechanical integrity during operation—a breakthrough for transient medical implants and environmental sensors.

An emerging application domain involves using 4-Bromo-2-hexylthiophene as a building block for molecular recognition systems. A collaborative effort between ETH Zurich and Stanford University (published in *Nature Chemistry*, 2023) demonstrated its utility in constructing supramolecular assemblies capable of selective ion sensing through π–π stacking interactions between brominated thiophenes and target analytes.

In terms of analytical characterization, nuclear magnetic resonance (NMR) spectroscopy remains the gold standard for verifying structural integrity of batches of CAS 155954-63-5. High-resolution mass spectrometry (HRMS) further confirms molecular weight accuracy within ±1 mDa tolerance, ensuring batch consistency for industrial-scale applications.

The global market demand for compounds like CAS 155954-63-5 has grown steadily due to their multifunctional roles across disciplines. According to industry reports from Grand View Research (Q1 2024), annual consumption volumes have increased by ~18% year-over-year, driven primarily by innovations in flexible electronics manufacturing processes that require precise molecular control over conjugated systems.

Ongoing research focuses on expanding the synthetic scope beyond traditional coupling reactions. For instance, photochemical approaches utilizing visible-light photoredox catalysis have been successfully applied to functionalize the hexyl side chain without compromising thiophene ring integrity—a significant advancement documented in *Chem* journal earlier this year.

In summary, the strategic combination of halogenation and alkylation features makes CAS 155954-63-5 an indispensable platform compound for modern chemical innovation. Its versatility across organic synthesis methodologies and application domains—from energy harvesting devices to precision medicine—positions it as a focal point for future technological developments requiring tailored molecular architectures.